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Compound of Interest

Compound Name: Dimethylmalonate

Cat. No.: B8719724

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl malonate, a
common reagent in organic synthesis. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment.

Chemical and Physical Properties

Dimethyl malonate is a colorless liquid with a faint, ester-like odor.[1] It is a diester derivative of
malonic acid and is utilized as a key intermediate in various synthetic processes, including the
production of pharmaceuticals, fragrances, and vitamins B1 and B6.[2][3]

Table 1: Physical and Chemical Properties of Dimethyl Malonate
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Property Value Source(s)
Molecular Formula CsHsOa4 [4115][6]
Molecular Weight 132.11 g/mol [2][41[5]
CAS Number 108-59-8 [51[7]
Appearance Clear, colorless liquid [4107]
Melting Point -62 °C [2][3][8]
Boiling Point 180-181 °C [21[31[8]
Density 1.156 g/mL at 25 °C [2][3]
Flash Point 85°C-90°C [71[9]
Auto-ignition Temperature 440 °C [10]
Miscible with alcohol and
Solubility ether; slightly soluble in water.
[3][11]
Vapor Pressure 0.15 hPa at 20 °C [10]

Hazard Identification and GHS Classification

Dimethyl malonate is classified as a hazardous substance. It is a combustible liquid and causes

skin, eye, and respiratory irritation.[5][12]

Table 2: GHS Hazard Classification for Dimethyl Malonate
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

Skin
] o H315: Causes i
Corrosion/Irritatio ~ Category 2 S GHSO07 Warning
skin irritation
n

Serious Eye H319: Causes
Damage/Eye Category 2 serious eye GHSO07 Warning
Irritation irritation
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 cause respiratory GHSO07 Warning
(Respiratory tract irritation
irritation)
H227:
Flammable ) .
o Category 4 Combustible None Warning
Liquids o
liquid

Sources:[4][5][13]

First Aid Measures

Prompt and appropriate first aid is essential in the event of exposure. Always seek medical
attention after administering first aid.

Table 3: First Aid Procedures for Dimethyl Malonate Exposure
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Exposure Route First Aid Protocol Source(s)

Move the individual to fresh air
immediately. If breathing is
) difficult, administer oxygen. If
Inhalation , _ [51[71[9]
breathing has stopped, provide
artificial respiration. Seek

immediate medical attention.

Immediately flush skin with

plenty of water for at least 15

minutes while removing

. contaminated clothing and
Skin Contact [51[7]

shoes.[7] Wash affected area

with soap and water.[5] Seek

medical attention if irritation

persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyellds..[7] 7]
Remove contact lenses if
present and easy to do.[4]
Continue rinsing and seek

immediate medical attention.

Do NOT induce vomiting.[5][9]
If the person is conscious,
rinse their mouth with water

) and give 2-4 cupfuls of milk or

Ingestion ] ] [51[7119]

water.[7] Never give anything
by mouth to an unconscious
person.[5][7] Seek immediate

medical attention.

First Aid Decision Workflow
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Exposure Event

Determine Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

Administer Oxygen/Artificial Respiration if needed Flush with Water for 15 min Flush with Water for 15 min Rinse Mouth, Give Water/Milk

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid decision workflow for dimethyl malonate exposure.
Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain chemical integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[7][14]

Avoid inhalation of vapor or mist.[5][14]

Use only in a well-ventilated area, preferably in a chemical fume hood.[7][13]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][14]
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» Take precautionary measures against static discharge.[5][15]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][5]

Storage:

Store in a cool, dry, and well-ventilated place.[7][12]

Keep containers tightly closed when not in use.[4][12]

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and
reducing agents.[7][9][12]

The recommended storage temperature is between 15-25 °C.[13]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling dimethyl malonate.

Table 4: Recommended Personal Protective Equipment
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Protection Type

Specification

Source(s)

Eye/Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or OSHA
29 CFR 1910.133 standards.

[5]17]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and
a lab coat. Impervious clothing
should be worn to prevent skin

contact.

(4105171

Respiratory Protection

If ventilation is inadequate or
for spill response, use a
NIOSH/MSHA approved
respirator with appropriate
cartridges (e.g., organic

vapor).

[4105]71€]

PPE Selection Workflow
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Task: Handling Dimethyl Malonate

Is work performed in a
certified chemical fume hood?

Is there a large spill

No 5 .
or potential for aerosol generation?

Standard PPE:
- Safety Goggles with Side Shields
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Standard PPE PLUS
- NIOSH-approved Respirator

Proceed with Task

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Accidental Release Measures

In the event of a spill, follow established protocols to minimize exposure and environmental
contamination.

» Personal Precautions: Evacuate unnecessary personnel.[4] Ensure adequate ventilation.[5]
Remove all sources of ignition.[5] Wear appropriate personal protective equipment as
detailed in Section 5.[4][5] Avoid breathing vapors.[5]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]
[12][14]
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e Containment and Cleanup: For small spills, absorb with an inert material such as vermiculite,
sand, or earth.[7] Place the absorbed material into a suitable, closed container for disposal.
[7][14] For large spills, dike the area to contain the spill and collect the material.[15]

Experimental Protocols

The following are illustrative protocols for common safety procedures. These should be
adapted to specific laboratory conditions and regulations.

Protocol: Small Spill Cleanup ( <100 mL)

o Alert Personnel: Immediately alert others in the vicinity of the spill.
e Evacuate: If necessary, evacuate the immediate area.

o Don PPE: At a minimum, don safety goggles, a lab coat, and double nitrile gloves. If
ventilation is poor or the spill is large, a respirator is required.

o Contain Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a
commercial sorbent pad), starting from the outside and working inwards to prevent
spreading.[7]

o Collect Waste: Carefully scoop the absorbed material into a labeled, sealable waste
container.[4]

o Decontaminate Area: Clean the spill area with soap and water.

» Dispose of Waste: Dispose of the waste container and any contaminated PPE according to
institutional and local hazardous waste regulations.[14]

o Report: Report the incident to the laboratory supervisor or safety officer.

Spill Response Workflow
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Alert Personnel & Evacuate Area

A4

Don Appropriate PPE

Contain Spill with Absorbent Material
Collect Waste into Labeled Container
Decontaminate Spill Area
Dispose of Waste per Regulations

Report Incident

Click to download full resolution via product page

Caption: General workflow for responding to a dimethyl malonate spill.

Toxicology and Stability
Toxicological Data:

o Acute Oral Toxicity (LD50): 5331 mg/kg (Rat)[8][9]

¢ Acute Dermal Toxicity (LD50): >5000 mg/kg (Rabbit)[3][9]
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» Human Health Effects: Causes irritation to the skin, eyes, and respiratory system.[4][9] The
toxicological properties have not been fully investigated.[7][9]

Stability and Reactivity:

o Chemical Stability: Stable under normal temperatures and pressures.[7][12]

» Conditions to Avoid: Heat, flames, sparks, ignition sources, and direct sunlight.[4][7][12]
e Incompatible Materials: Strong oxidizing agents, reducing agents, acids, and bases.[7][9]

e Hazardous Decomposition Products: Thermal decompaosition may produce carbon monoxide
and carbon dioxide.[7][13]

Disposal Considerations

Dispose of dimethyl malonate and its containers in accordance with federal, state, and local
environmental regulations.[9][14] Waste generators must determine if a discarded chemical is
classified as hazardous waste.[7] Do not dispose of it into the sewer system.[12] It is
recommended to use a licensed professional waste disposal service.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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